2-(2-Chlorophenyl)-6-methoxypyridine
Description
2-(2-Chlorophenyl)-6-methoxypyridine is a pyridine derivative featuring a chlorophenyl substituent at the 2-position and a methoxy group at the 6-position of the pyridine ring. Notably, derivatives of this scaffold, such as 2-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-4-(2-chlorophenyl)-6-methoxypyridine, have demonstrated potent anticancer activity by inhibiting human topoisomerase IIα, a critical enzyme in DNA replication and repair . The compound’s electronic and steric properties, influenced by the chloro and methoxy groups, make it a promising candidate for structure-activity relationship (SAR) studies.
Properties
IUPAC Name |
2-(2-chlorophenyl)-6-methoxypyridine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO/c1-15-12-8-4-7-11(14-12)9-5-2-3-6-10(9)13/h2-8H,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVHKHRFTNNYKOB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)C2=CC=CC=C2Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.66 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- 2-Chloro-6-methoxyisonicotinonitrile: The nitrile group introduces electron-withdrawing effects, which may alter reactivity in nucleophilic substitution reactions .
- 6-Chloro-2-methoxy-3-nitropyridine : The nitro group increases electrophilicity, making it more reactive in reduction or coupling reactions .
Anticancer Activity
The derivative 2-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-4-(2-chlorophenyl)-6-methoxypyridine exhibits IC₅₀ values in the low micromolar range against cancer cell lines, attributed to its strong binding to the ATPase domain of topoisomerase IIα. In contrast, simpler analogs like 2-Chloro-4,6-dimethoxypyridine lack the triazolyl moiety and show negligible activity, underscoring the importance of bulky substituents for target engagement .
ADMET Profiles
- Target Compound : Predicted to have moderate blood-brain barrier permeability (LogBB = -0.45) and acceptable hepatotoxicity risk, as per computational ADMET studies .
Data Tables
Table 1: Key Physicochemical Properties
| Compound | Molecular Weight (g/mol) | LogP (Predicted) | Water Solubility (mg/mL) |
|---|---|---|---|
| 2-(2-Chlorophenyl)-6-methoxypyridine | 249.7 | 3.2 | 0.12 |
| (2-Chloro-6-methoxypyridin-3-yl)methanol | 189.6 | 1.8 | 1.45 |
| 6-Chloro-2-methoxy-3-nitropyridine | 204.6 | 2.5 | 0.08 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
